![molecular formula C14H13N3O2 B2416210 2-(2-(isoindolin-2-yl)-2-oxoethyl)pyridazin-3(2H)-one CAS No. 2034461-46-4](/img/structure/B2416210.png)
2-(2-(isoindolin-2-yl)-2-oxoethyl)pyridazin-3(2H)-one
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Overview
Description
2-(2-(isoindolin-2-yl)-2-oxoethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C14H13N3O2 and its molecular weight is 255.277. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Corrosion Inhibition
One study explored the synthesis of novel aza-pseudopeptides, closely related to the chemical structure , demonstrating their efficacy as corrosion inhibitors for mild steel in acidic environments. These compounds were characterized using various spectroscopic techniques and tested through electrochemical methods, revealing high inhibition efficiencies that increased with concentration. The interaction between the inhibitor and the steel surface was found to follow the Langmuir isotherm, with theoretical calculations supporting the experimental findings (Chadli et al., 2017).
Drug Discovery and Synthesis
Research has shown the utility of pyridazinone scaffolds, like the one described, in the synthesis of polyfunctional systems through nucleophilic aromatic substitution processes. These systems have potential applications in drug discovery, offering a method to create a variety of substituted and ring-fused pyridazinone derivatives (Pattison et al., 2009).
Electrochromic Applications
A study on novel electron acceptors derived from pyrrolo-acenaphtho-pyridazine-diones, related to the chemical structure , emphasized their synthesis for use in electrochromic applications. These compounds exhibit low-lying lowest unoccupied molecular orbital (LUMO) levels, making them suitable for creating electrochromic devices with high optical contrasts and outstanding redox stability (Cho et al., 2015).
Fluorescence Properties
Another research focus is the synthesis and characterization of pyrrolopyridazine derivatives, which demonstrate strong luminescence. These compounds were synthesized via 1,3-dipolar cycloaddition reactions and exhibited high luminescence quantum yields, indicating potential applications in materials science for developing fluorescent materials (Mitsumori et al., 2003).
pH-Sensing Applications
Further research into pyrimidine-phthalimide derivatives based on a donor–π–acceptor design has led to the synthesis of compounds with significant solid-state fluorescence emission and positive solvatochromism. These properties allow for potential use in developing colorimetric pH sensors and logic gates, highlighting the versatility of the core chemical structure in sensor technology (Yan et al., 2017).
Mechanism of Action
The compound is mentioned in a patent for novel compounds that are capable of inhibiting one or more kinases, especially SYK (Spleen Tyrosine Kinase), LRRK2 (Leucine-rich repeat kinase 2), and/or MYLK (Myosin light chain kinase) or mutants thereof . These compounds find applications in the treatment of a variety of diseases, including autoimmune diseases, inflammatory diseases, bone diseases, metabolic diseases, neurological and neurodegenerative diseases, cancer, cardiovascular diseases, allergies, asthma, Alzheimer’s disease, Parkinson’s disease, skin disorders, eye diseases, infectious diseases, and hormone-related diseases .
Properties
IUPAC Name |
2-[2-(1,3-dihydroisoindol-2-yl)-2-oxoethyl]pyridazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2/c18-13-6-3-7-15-17(13)10-14(19)16-8-11-4-1-2-5-12(11)9-16/h1-7H,8-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIRSAXGFLFCDII-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2CN1C(=O)CN3C(=O)C=CC=N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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